Cas no 1157320-22-3 (4-bromo-2-chloro-N-(1-hydroxy-2-methylpropan-2-yl)benzamide)

• Product Name: 4-bromo-2-chloro-N-(1-hydroxy-2-methylpropan-2-yl)benzamide
• CAS No: 1157320-22-3
• MF: C₁₁H₁₃BrClNO₂
• MW: 306.583421468735
• MDL: MFCD12065649
• CID: 4561163
• Update Time: 2025-11-01

4-bromo-2-chloro-N-(1-hydroxy-2-methylpropan-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-chloro-N-(1-hydroxy-2-methylpropan-2-yl)benzamide(WXC06335)
• 4-bromo-2-chloro-N-(1-hydroxy-2-methylpropan-2-yl)benzamide

• MDL： MFCD12065649
• Inchi： 1S/C11H13BrClNO2/c1-11(2,6-15)14-10(16)8-4-3-7(12)5-9(8)13/h3-5,15H,6H2,1-2H3,(H,14,16)
• InChI Key： JQVICSBTFPBXAY-UHFFFAOYSA-N
• SMILES： C(NC(C)(C)CO)(=O)C1=CC=C(Br)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-bromo-2-chloro-N-(1-hydroxy-2-methylpropan-2-yl)benzamide

Introduction to 4-bromo-2-chloro-N-(1-hydroxy-2-methylpropan-2-yl)benzamide (CAS No. 1157320-22-3)

4-bromo-2-chloro-N-(1-hydroxy-2-methylpropan-2-yl)benzamide, identified by its Chemical Abstracts Service (CAS) number 1157320-22-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzamide class, characterized by a benzene ring substituted with an amide functional group. The presence of bromine and chlorine atoms at the 4th and 2nd positions, respectively, along with a tertiary amine derived from isobutanol, makes this molecule a versatile intermediate in synthetic chemistry.

The structural features of 4-bromo-2-chloro-N-(1-hydroxy-2-methylpropan-2-yl)benzamide contribute to its potential biological activity. The bromo and chloro substituents are known to enhance the electrophilicity of the aromatic ring, making it more susceptible to nucleophilic substitution reactions. This property is particularly valuable in drug discovery, where such modifications can improve binding affinity to biological targets. Additionally, the tertiary amine moiety introduces basicity, which can be exploited in designing molecules that interact with acidic or polar residues in proteins.

In recent years, there has been a growing interest in developing novel benzamide derivatives as pharmacological agents. Benzamides have demonstrated efficacy in various therapeutic areas, including anti-inflammatory, analgesic, and anticancer applications. The specific substitution pattern of 4-bromo-2-chloro-N-(1-hydroxy-2-methylpropan-2-yl)benzamide suggests that it may exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in inflammatory processes. Furthermore, the isobutyl group provides steric hindrance that could modulate receptor binding interactions.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing benzamide-based drugs. Researchers have shown that the introduction of halogen atoms can significantly alter the pharmacokinetic properties of benzamides. For instance, brominated derivatives often exhibit enhanced metabolic stability and improved oral bioavailability. The presence of both bromine and chlorine atoms in 4-bromo-2-chloro-N-(1-hydroxy-2-methylpropan-2-yl)benzamide may confer additional advantages in terms of binding affinity and selectivity.

The synthesis of 4-bromo-2-chloro-N-(1-hydroxy-2-methylpropan-2-yl)benzamide involves multi-step organic transformations, starting from commercially available precursors such as 4-bromobenzoic acid and isobutanol. The chlorination step typically employs reagents like sulfuryl chloride or N-chlorosuccinimide (NCS), while the amidation reaction is carried out under basic conditions using reagents such as hydroxylamine hydrochloride or formamidine acetate. The hydroxyl group on the isobutyl side chain is introduced through nucleophilic substitution or reduction reactions.

The compound's potential applications extend beyond traditional pharmaceuticals. It serves as a valuable building block for more complex molecules in medicinal chemistry. For example, its reactive sites can be further functionalized to create libraries of analogs for high-throughput screening (HTS). This approach has been instrumental in identifying lead compounds for drug development pipelines.

Advances in computational chemistry have also facilitated the study of 4-bromo-2-chloro-N-(1-hydroxy-2-methylpropan-2-yl)benzamide. Molecular docking simulations can predict how this molecule interacts with biological targets at the atomic level. Such simulations are crucial for understanding binding mechanisms and designing derivatives with improved potency and selectivity. Additionally, quantum mechanical calculations help elucidate reaction mechanisms and optimize synthetic pathways.

In conclusion, 4-bromo-2-chloro-N-(1-hydroxy-2-methylpropan-2-yl)benzamide represents a promising candidate for further investigation in drug discovery and medicinal chemistry. Its unique structural features offer opportunities for developing novel therapeutic agents with enhanced biological activity. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.